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Compound of Interest

Compound Name: Glycerides, C14-26

Cat. No.: B1200405

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of C14-26
glycerides in the development of topical creams and lotions. This document outlines their
functional properties, formulation guidelines, and detailed experimental protocols for
evaluation.

Introduction to C14-26 Glycerides

C14-26 glycerides are a blend of mono-, di-, and triglycerides with fatty acid chain lengths
ranging from 14 to 26 carbons. These long-chain glycerides are typically derived from
vegetable sources and are valued in topical formulations for their versatile properties. They are
hydrophobic, non-toxic, and biodegradable, making them suitable for a wide range of cosmetic
and pharmaceutical applications.[1]

Key Functions in Topical Formulations:

o Emollient: C14-26 glycerides form a protective layer on the skin, reducing water loss and
imparting a soft and smooth feel.[2]

o Thickening Agent and Viscosity Modifier: They contribute to the desired viscosity and texture
of creams and lotions, enhancing their stability and sensory characteristics.[3][4][5]
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» Stabilizer: They help to stabilize emulsions by preventing the coalescence of oil and water
droplets.[1][6][3]

» Structuring Agent: In anhydrous formulations and the oil phase of emulsions, they can form a
crystalline network that provides structure and rigidity.

» Carrier for Active Ingredients: Their lipid nature makes them effective carriers for lipophilic
active pharmaceutical ingredients (APIs), potentially enhancing skin penetration and delivery.

[1]
Data Presentation: Performance of C14-26
Glycerides in a Model O/W Cream

The following tables summarize the expected quantitative data from the evaluation of a base
oil-in-water (O/W) cream formulation containing varying concentrations of C14-26 glycerides.

Table 1: Effect of C14-26 Glycerides Concentration on Cream Viscosity

Concentration of C14-26 Glycerides (% . .
Viscosity (cP) at 25°C

wiw)

1 8,000 - 12,000
3 15,000 - 25,000
5 30,000 - 50,000
10 > 60,000

Note: Viscosity is expected to increase with higher concentrations of C14-26 glycerides,
contributing to a thicker and richer cream texture.

Table 2: Influence of C14-26 Glycerides on Emulsion Stability (Particle Size Analysis)
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Concentration of C14-26 Initial Mean Particle Size Mean Particle Size after 30
Glycerides (% wiw) (um) days at 40°C (um)

1 25x05 3.0+£0.7

3 22+04 24+05

5 1.8+£0.3 19+£04

10 15+£0.2 16+£0.3

Note: Increased concentrations of C14-26 glycerides are anticipated to improve emulsion
stability by reducing the initial particle size and minimizing particle size growth over time.

Table 3: Skin Hydration and Barrier Function Enhancement

. . . Reduction in
Change in Skin Hydration .
Transepidermal Water

Formulation (Corneometer Units) after
Loss (TEWL) after 4 weeks
4 weeks
(g/m?/h)
Base Cream (0% C14-26
_ +10% -5%
Glycerides)
Cream with 3% C14-26
_ +25% -15%
Glycerides
Cream with 5% C14-26
+40% -25%

Glycerides

Note: The inclusion of C14-26 glycerides is expected to significantly improve skin hydration and
strengthen the skin's barrier function, as indicated by increased corneometer readings and
reduced TEWL.[7][8]

Experimental Protocols
Protocol for Preparation of an Oil-in-Water (O/W) Cream
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This protocol outlines the preparation of a basic O/W cream to evaluate the performance of
C14-26 glycerides.

Materials:

Oil Phase: C14-26 Glycerides, Cetearyl Alcohol, Glyceryl Stearate, Mineral Oil

Water Phase: Deionized Water, Glycerin, Propylene Glycol

Emulsifier: Polysorbate 60

Preservative: Phenoxyethanol (and/or other broad-spectrum preservative)

pH Adjuster: Citric Acid or Sodium Hydroxide solution
Equipment:

» Beakers

o Water bath or heating mantle

e Homogenizer or high-shear mixer

e Overhead stirrer

e pH meter

e Weighing balance

Procedure:

e Phase Preparation:

o In a beaker, combine all oil phase ingredients, including the desired concentration of C14-
26 glycerides. Heat to 75-80°C until all components are melted and uniform.

o In a separate beaker, combine the water phase ingredients and heat to 75-80°C.

e Emulsification:
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o Slowly add the water phase to the oil phase while mixing with a homogenizer at a
moderate speed.

o Increase the homogenization speed and mix for 5-10 minutes to form a uniform emulsion.
e Cooling:

o Transfer the emulsion to an overhead stirrer and begin cooling while stirring at a low to
moderate speed.

o Addition of Heat-Sensitive Ingredients:

o When the emulsion has cooled to below 40°C, add the preservative and any other heat-
sensitive active ingredients.

e pH Adjustment and Finalization:
o Continue stirring until the cream reaches room temperature.

o Check the pH of the final formulation and adjust to the desired range (typically 4.5-6.5 for
skin products) using a citric acid or sodium hydroxide solution.

o Package the cream in appropriate containers.

Protocol for Stability Testing

This protocol describes accelerated stability testing to predict the shelf-life of the formulated

cream.
Methods:
» Freeze-Thaw Cycling:

o Place samples of the cream at -10°C for 24 hours, followed by 24 hours at room
temperature (25°C).

o Repeat this cycle for a minimum of three cycles.
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o After each cycle, evaluate the samples for physical changes such as phase separation,
crystallization, and changes in color or odor.

o Elevated Temperature Stability:

o Store samples at elevated temperatures (e.g., 40°C and 45°C) for a period of one to three
months.

o At setintervals (e.g., 1, 2, and 3 months), evaluate the samples for changes in physical
properties (viscosity, pH, appearance) and compare them to a control sample stored at
room temperature.

o Centrifugation Test:
o Place a sample of the cream in a centrifuge tube.
o Centrifuge at 3000 rpm for 30 minutes.

o Inspect the sample for any signs of phase separation or creaming.

Protocol for Viscosity Measurement

Equipment:
o Viscometer (e.g., Brookfield type) with appropriate spindles.

Procedure:

Allow the cream sample to equilibrate to a controlled temperature (e.g., 25°C).

Select a spindle and rotational speed appropriate for the expected viscosity of the cream.

Immerse the spindle into the center of the cream sample, ensuring it is submerged to the
marked level.

Allow the spindle to rotate for a set period (e.g., 1 minute) to obtain a stable reading.

Record the viscosity in centipoise (cP).
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» Repeat the measurement three times and calculate the average.

Protocol for Particle Size Analysis

Equipment:
o Laser diffraction particle size analyzer or a microscope with a calibrated eyepiece.
Procedure (using Laser Diffraction):

o Disperse a small amount of the cream in a suitable dispersant (e.g., deionized water) to
achieve the optimal obscuration level as recommended by the instrument manufacturer.

» Analyze the sample using the patrticle size analyzer.

e Record the mean particle size (e.g., D(v,0.5)) and the particle size distribution.

Protocol for In-Vivo Skin Hydration and Transepidermal
Water Loss (TEWL) Measurement

Subjects:

e A panel of healthy volunteers with normal to dry skin.
Equipment:

o Corneometer for measuring skin hydration.

o Tewameter for measuring TEWL.

Procedure:

o Acclimatization: Allow subjects to acclimatize in a temperature and humidity-controlled room
for at least 20 minutes before measurements.

» Baseline Measurement: Measure and record the baseline skin hydration and TEWL on
designated areas of the forearm.
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e Product Application: Apply a standardized amount of the test cream (e.g., 2 mg/cm?) to the
designated test areas. One area should be left untreated as a control.

o Post-Application Measurements: Measure skin hydration and TEWL at specified time points
(e.g., 1, 4, 8, and 24 hours, and after several weeks of regular use).

o Data Analysis: Calculate the change in skin hydration and the percentage reduction in TEWL
compared to baseline and the untreated control area.
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Caption: Experimental workflow for formulating and evaluating topical creams with C14-26
glycerides.
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Caption: Mechanism of skin barrier enhancement by C14-26 glycerides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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